Cas no 99512-75-1 (Acetamide,N-7-benzothiazolyl-)
Acetamide,N-7-benzothiazolyl- structure
Product Name:Acetamide,N-7-benzothiazolyl-
CAS No:99512-75-1
MF:C9H8N2OS
MW:192.237620353699
CID:797163
Update Time:2024-01-31
Acetamide,N-7-benzothiazolyl- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-7-benzothiazolyl-
- Benzothiazole, 7-acetamido- (6CI)
- N-benzothiazol-7-yl-acetamide
- Acetamide, N-7-benzothiazolyl-
-
- Inchi: 1S/C9H8N2OS/c1-6(12)11-8-4-2-3-7-9(8)13-5-10-7/h2-5H,1H3,(H,11,12)
- InChI Key: KCPCFKAICPQGII-UHFFFAOYSA-N
- SMILES: C(NC1=C2SC=NC2=CC=C1)(=O)C
Computed Properties
- Exact Mass: 192.036
- Monoisotopic Mass: 192.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.2A^2
Acetamide,N-7-benzothiazolyl- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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